2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H11ClN4O2S/c16-11-3-1-10(2-4-11)12-5-6-14(22)20(19-12)9-13(21)18-15-17-7-8-23-15/h1-8H,9H2,(H,17,18,21)
• InChI Key: LNCIMTYQLOQUQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C(=O)C=C2)CC(=O)NC3=NC=CS3)Cl
• Molecular Formula: C15H11ClN4O2S
• Molecular Weight: 346.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-1,3-thiazol-2-ylacetamide" often involves the use of N-aryl-2-chloroacetamides as doubly electrophilic building blocks, leading to the formation of ring-annulated products. Such synthetic routes typically aim for the efficient formation of the title compound with acceptable yields, with the elimination of by-products like aniline or 2-aminobenzothiazole. Analytical and spectral studies, including single crystal X-ray data, confirm the structures of the synthesized compounds (Janardhan et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds demonstrates specific orientation between different rings in the molecule, such as the chlorophenyl and thiazole rings, which are often observed at distinct angles. Crystal structure studies, including intermolecular interactions and chain propagation, provide insights into the stability and conformation of these compounds (Saravanan et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving the compound or its analogs might include interactions with various reagents under different conditions, leading to a range of products characterized by spectroscopic techniques. The reactivity with specific oxidants can lead to the generation of multiple products, whose structures and properties are further elucidated through comprehensive spectroscopic methods and crystallography (Pailloux et al., 2007).